molecular formula C19H20ClNO B8796607 1'-Benzyl-6-chloro-3H-spiro[isobenzofuran-1,4'-piperidine] CAS No. 644968-57-0

1'-Benzyl-6-chloro-3H-spiro[isobenzofuran-1,4'-piperidine]

Cat. No.: B8796607
CAS No.: 644968-57-0
M. Wt: 313.8 g/mol
InChI Key: CBAUIWUNQWUPDH-UHFFFAOYSA-N
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Description

1'-Benzyl-6-chloro-3H-spiro[isobenzofuran-1,4'-piperidine] is a useful research compound. Its molecular formula is C19H20ClNO and its molecular weight is 313.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1'-Benzyl-6-chloro-3H-spiro[isobenzofuran-1,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1'-Benzyl-6-chloro-3H-spiro[isobenzofuran-1,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

644968-57-0

Molecular Formula

C19H20ClNO

Molecular Weight

313.8 g/mol

IUPAC Name

1'-benzyl-5-chlorospiro[1H-2-benzofuran-3,4'-piperidine]

InChI

InChI=1S/C19H20ClNO/c20-17-7-6-16-14-22-19(18(16)12-17)8-10-21(11-9-19)13-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14H2

InChI Key

CBAUIWUNQWUPDH-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC12C3=C(CO2)C=CC(=C3)Cl)CC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1′-benzyl-6-chloro-3H-spiro[2-benzofuran-1,4′-piperidine]-3-one (1.1 g, 3.35 mmol) in THF (15 mL) was added 1 M solution of borane (Marxer, A; Rodriguez, H. R; McKenna, J. M; Tsai, H. M., J. Org. Chem., 1975, 40, 1427-1430) complex in THF (7 mL, 7.0 mmol) slowly at 0° C. After addition was complete, the reaction mixture was kept at room temperature for 30 minutes (min), then kept at reflux overnight, cooled to 0° C. and 6M aqueous hydrochloric acid (HCl) (3.5 mL) was added slowly. The reaction mixture was kept at reflux for 5 h, cooled to 0° C., pH of the reaction mixture was adjusted to 10 by addition of aqueous NaOH 6M and the whole was extracted with ethyl acetate. The organic layer was washed with H2O, dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by silica gel flash chromatography (0-30% ethyl acetate in petroleum ether) to give the sub-titled compound (900 mg).
Name
1′-benzyl-6-chloro-3H-spiro[2-benzofuran-1,4′-piperidine]-3-one
Quantity
1.1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
7 mL
Type
solvent
Reaction Step Four

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